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An In-depth Examination of the Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1) Inhibitor

Introduction

Nevanimibe (formerly known as ATR-101 or PD-132301) is a potent and selective inhibitor of
Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1), also referred to as Sterol O-acyltransferase 1
(SOAT1).[1] This enzyme plays a crucial role in the esterification of cholesterol, a key step in
the production of adrenal steroids.[2] By inhibiting ACAT1, nevanimibe disrupts steroidogenesis
and can induce apoptosis in adrenocortical cells, making it a promising therapeutic agent for
disorders characterized by adrenal steroid overproduction or adrenal tumors.[1][3] This
technical guide provides a comprehensive overview of the potential therapeutic applications of
nevanimibe, its mechanism of action, and a summary of key preclinical and clinical findings.
While the initial query focused on Desmethyl nevanimibe, the available scientific literature
centers on the parent compound, nevanimibe. It is plausible that Desmethyl nevanimibe is a
metabolite, though its specific activity is not detailed in the reviewed literature.

Mechanism of Action

Nevanimibe exerts its therapeutic effects by selectively inhibiting ACAT1, an enzyme highly
expressed in the adrenal cortex.[2] ACAT1 is responsible for converting free cholesterol into
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cholesteryl esters, which are then stored in lipid droplets. These stored cholesteryl esters serve
as the primary substrate for the synthesis of all adrenal steroids, including glucocorticoids,
mineralocorticoids, and androgens.[4]

By inhibiting ACAT1, nevanimibe leads to a depletion of the adrenal cholesteryl ester stores.[2]
This reduction in the available substrate for steroid synthesis results in a decrease in the
production of adrenal steroids.[4] At higher concentrations, the disruption of cholesterol
homeostasis and accumulation of free cholesterol is cytotoxic, leading to apoptosis of
adrenocortical cells.[1][3]
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Figure 1: Mechanism of Action of Nevanimibe.

Potential Therapeutic Applications

Clinical research has primarily focused on two key therapeutic areas for nevanimibe:
Congenital Adrenal Hyperplasia and Adrenocortical Carcinoma.

Congenital Adrenal Hyperplasia (CAH)

CAH is a group of genetic disorders affecting the adrenal glands, most commonly caused by a
deficiency in the enzyme 21-hydroxylase. This deficiency impairs cortisol production and leads
to an overproduction of androgens.[4] Standard treatment involves lifelong glucocorticoid
therapy to replace cortisol and suppress androgen excess, which can be challenging to
balance.[2]

Nevanimibe offers a novel therapeutic approach by directly targeting adrenal steroid
production, independent of ACTH suppression.[5] By reducing the substrate for steroid
synthesis, nevanimibe has been shown to decrease levels of 17-hydroxyprogesterone (17-
OHP), a key biomarker of androgen excess in CAH.[2]

Adrenocortical Carcinoma (ACC)

ACC is a rare and aggressive cancer of the adrenal cortex with limited treatment options.[1]
Preclinical studies have demonstrated that at higher doses, nevanimibe can induce apoptosis
in adrenocortical cells, suggesting its potential as an anti-cancer agent for ACC.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical and clinical studies of
nevanimibe.

Parameter Value Reference

ACAT1 (SOAT1) Inhibition
(EC50)

9 nM

ACAT2 Inhibition (EC50) 368 nM

Table 1: In Vitro Inhibitory Activity of Nevanimibe.
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Study Phase Indication

Dosage Range

Key Findings

Reference

Congenital
Phase 2 Adrenal

Hyperplasia

125 mg to 1000
mg twice daily

Decreased 17-
OHP levels
within 2 weeks.
20% of subjects
met the primary
endpoint (17-
OHP <2x ULN).
70% of subjects
showed a =250%
decrease in 17-
OHP at least

once.

[2](5]

Adrenocortical
Phase 1 )
Carcinoma

1.6 mg/kg/day to
158.5 mg/kg/day

27% of patients
who had imaging
at 2 months
showed stable
disease. A
maximum
feasible dose of
128.2 mg/kg/day
was established.
Limited efficacy
due to inability to
reach exposures
needed for

apoptosis.

[1](6]

Table 2: Summary of Clinical Trial Data for Nevanimibe.

Experimental Protocols
Phase 2 Study in Congenital Adrenal Hyperplasia

(NCT02804178)

© 2026 BenchChem. All rights reserved.

4/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7331874/
https://pubmed.ncbi.nlm.nih.gov/32589738/
https://pubmed.ncbi.nlm.nih.gov/31984451/
https://mdanderson.elsevierpure.com/en/publications/a-phase-1-study-of-nevanimibe-hcl-a-novel-adrenal-specific-sterol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This was a multicenter, single-blind, dose-titration study designed to evaluate the efficacy and
safety of nevanimibe in patients with uncontrolled classic CAH.[5]

Patient Population: Adults with classic CAH and baseline 17-OHP levels >4 times the upper
limit of normal (ULN).[5]

o Study Design: The study employed a dose-titration design with five dose levels of
nevanimibe (125, 250, 500, 750, and 1000 mg) administered orally twice daily. Each
treatment period lasted for 14 days, followed by a 14-day single-blind placebo washout.[2]

« Primary Endpoint: The primary efficacy endpoint was the reduction of 17-OHP to <2 times
the ULN.[2]

¢ Qutcome Measures: Levels of 17-OHP and androstenedione were monitored as biomarkers
of androgen excess.[5]
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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nevanimibe-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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